Cas no 501699-01-0 (2-Quinolinecarboxamide, N-(4-iodophenyl)-)

501699-01-0 structure
Product name:2-Quinolinecarboxamide, N-(4-iodophenyl)-
2-Quinolinecarboxamide, N-(4-iodophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Quinolinecarboxamide, N-(4-iodophenyl)-
- Z30316405
- N-(4-iodopheny)quinoline-2-carboxamide
- AKOS001421478
- 501699-01-0
- DTXSID70368922
-
- Inchi: InChI=1S/C16H11IN2O/c17-12-6-8-13(9-7-12)18-16(20)15-10-5-11-3-1-2-4-14(11)19-15/h1-10H,(H,18,20)
- InChI Key: ZRSTWMDGPAFRLC-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 373.99161Da
- Monoisotopic Mass: 373.99161Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 42Ų
2-Quinolinecarboxamide, N-(4-iodophenyl)- Related Literature
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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Sylvie Ferlay,Roman Holakovsky,Mir Wais Hosseini,Jean-Marc Planeix,Nathalie Kyritsakas Chem. Commun., 2003, 1224-1225
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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Mohammad Ziaur Rahman,Kenneth Davey,Shi-Zhang Qiao J. Mater. Chem. A, 2018,6, 1305-1322
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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Mehmet Menaf Ayhan,Burcu Dedeoglu,Yunus Zorlu,Bünyemin Coşut CrystEngComm, 2021,23, 268-272
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9. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Wei Chen J. Mater. Chem. C, 2016,4, 6927-6945
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